2-(5-chlorothiophen-2-yl)-N-(5-methoxybenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)acetamide

• IUPAC Name: 2-(5-chlorothiophen-2-yl)-N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)acetamide
• InChI: InChI=1S/C20H16ClN3O2S2/c1-26-14-4-6-17-16(9-14)23-20(28-17)24(12-13-3-2-8-22-11-13)19(25)10-15-5-7-18(21)27-15/h2-9,11H,10,12H2,1H3
• InChI Key: IUKGTZQPAYDOLO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)SC(=N2)N(CC3=CN=CC=C3)C(=O)CC4=CC=C(S4)Cl
• Molecular Formula: C20H16ClN3O2S2
• Molecular Weight: 429.9 g/mol

Description

2-(5-chlorothiophen-2-yl)-N-(5-methoxybenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)acetamide is a useful research compound. Its molecular formula is C20H16ClN3O2S2 and its molecular weight is 429.94. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

Synthesis of Heterocyclic Compounds : The compound's framework serves as a precursor in synthesizing a variety of heterocyclic compounds. For instance, it has been utilized in the synthesis of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors. Adjustments to the compound’s structure, such as exploring various 6,5-heterocycles, aimed to improve metabolic stability and reduce deacetylation, showcasing its versatility in drug design (Stec et al., 2011).

Antimicrobial Studies : New pyridine derivatives synthesized using the compound have shown significant antibacterial and antifungal activities. These findings highlight the potential of such derivatives in developing new antimicrobial agents (Patel & Agravat, 2007).

Anti-Inflammatory and Antitumor Activities : Derivatives of the compound have been evaluated for anti-inflammatory and antitumor activities. For example, novel N-(3-chloro-4-fluorophenyl) derivatives have shown promising results in anti-inflammatory assays (Sunder & Maleraju, 2013). Additionally, certain derivatives bearing different heterocyclic rings demonstrated considerable anticancer activity against various human tumor cell lines, underscoring the compound’s utility in cancer research (Yurttaş et al., 2015).

Photovoltaic Efficiency and Ligand-Protein Interactions : Studies have also explored the compound's derivatives for their photovoltaic efficiency, indicating their potential as photosensitizers in dye-sensitized solar cells. This research expands the compound's applications beyond pharmacology into materials science (Mary et al., 2020). Molecular docking studies further investigate ligand-protein interactions, providing insights into the compound’s mechanism of action at the molecular level.